Cas no 1289385-97-2 ((3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1289385-97-2
• MF: C₁₁H₁₅Cl₃N₂
• MW: 281.609199762344
• CID: 2164524
• Update Time: 2025-10-16

(3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
• N-(3,4-Dichlorobenzyl)pyrrolidin-3-amine hydrochloride
• (S)-N-(3,4-Dichlorobenzyl)pyrrolidin-3-amine hydrochloride
• (R)-N-(3,4-Dichlorobenzyl)pyrrolidin-3-amine hydrochloride
• SBB075361
• (3,4-Dichlorobenzyl)pyrrolidin-3-ylamine hydrochloride
• [(3,4-dichlorophenyl)methyl]pyrrolidin-3-ylamine, chloride

• Inchi： 1S/C11H14Cl2N2.ClH/c12-10-2-1-8(5-11(10)13)6-15-9-3-4-14-7-9;/h1-2,5,9,14-15H,3-4,6-7H2;1H
• InChI Key： XAYDBZBYRCIIRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNC1CNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 24.1

Additional information on (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride

Introduction to (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289385-97-2)

(3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289385-97-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DCBPA, is a derivative of pyrrolidine and benzylamine, characterized by its unique structural features and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride.

Chemical Structure and Properties

The chemical structure of (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is defined by its pyrrolidine ring and the substitution of a 3,4-dichlorobenzyl group on the nitrogen atom. The presence of the dichlorobenzyl moiety imparts significant hydrophobicity to the molecule, which can influence its pharmacokinetic properties such as solubility and membrane permeability. The hydrochloride salt form ensures better stability and solubility in aqueous solutions, making it suitable for various pharmaceutical formulations.

The molecular formula of (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is C₁₄H₁₆Cl₂N·HCl, with a molecular weight of approximately 297.19 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3,4-dichlorobenzaldehyde with pyrrolidine followed by reduction and subsequent conversion to the hydrochloride salt. The purity and quality of the final product are crucial for its use in research and development.

Synthesis Methods

The synthesis of (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride involves several key steps that ensure high yield and purity. One common method involves the initial formation of an imine intermediate by reacting 3,4-dichlorobenzaldehyde with pyrrolidine. This imine is then reduced using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst to form the corresponding amine. The final step involves treating the amine with hydrogen chloride gas or an equivalent acid to form the hydrochloride salt.

The choice of reducing agent and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption. For instance, using catalytic hydrogenation over a palladium-on-carbon catalyst has been shown to be an efficient and eco-friendly approach.

Biological Activities

(3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity as an antagonist at certain neurotransmitter receptors, making it a promising candidate for the treatment of neurological conditions such as depression, anxiety, and neurodegenerative diseases.

In vitro studies have demonstrated that (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride can selectively bind to serotonin receptors (5-HT receptors), particularly 5-HT_2A and 5-HT_2C. This selective binding profile suggests that it may have therapeutic potential in modulating serotonin signaling pathways, which are implicated in mood disorders and cognitive function.

Clinical trials are currently underway to evaluate the safety and efficacy of (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride in human subjects. Preliminary results have shown promising outcomes in terms of reducing symptoms associated with depression and anxiety disorders. However, further research is needed to fully understand its mechanism of action and long-term effects.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent studies have shed light on new applications for compounds like (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride. One area of interest is its potential use as a lead compound for developing novel antipsychotic drugs. Antipsychotic medications are crucial for managing symptoms of schizophrenia and other psychotic disorders, but current treatments often come with significant side effects.

A study published in the Journal of Medicinal Chemistry reported that derivatives of (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride showed improved selectivity for dopamine D₂ receptors compared to existing antipsychotics. This finding suggests that these derivatives could potentially offer better therapeutic outcomes with fewer side effects.

Another emerging area of research focuses on the use of this compound in combination therapy approaches. Combining (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride with other drugs that target different neurotransmitter systems may enhance overall treatment efficacy while reducing individual drug dosages and associated side effects. Clinical trials are currently exploring this approach in patients with treatment-resistant depression.

Safety Considerations

Safety is a critical aspect in the development and use of any pharmaceutical compound. Extensive preclinical studies have been conducted to evaluate the toxicity profile of (3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride strong>. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may exhibit dose-dependent side effects such as dizziness, nausea, and drowsiness.

To ensure patient safety, ongoing clinical trials are closely monitoring adverse events and adjusting dosing regimens as needed. Additionally, researchers are investigating potential drug-drug interactions to identify any contraindications or precautions that should be considered when prescribing this medication.

Conclusion

(3,4-Dichloro-benzyl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289385-97- strong>) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a valuable candidate for treating various neurological disorders. Ongoing research continues to uncover new insights into its mechanism of action and potential therapeutic benefits. p >